molecular formula C23H17N3O4S2 B8323522 1-(phenylsulfonyl)-3-(1-(phenylsulfonyl)-1H-imidazol-2-yl)-1H-indole

1-(phenylsulfonyl)-3-(1-(phenylsulfonyl)-1H-imidazol-2-yl)-1H-indole

Cat. No.: B8323522
M. Wt: 463.5 g/mol
InChI Key: HVPVLGNZTXOSOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(phenylsulfonyl)-3-(1-(phenylsulfonyl)-1H-imidazol-2-yl)-1H-indole is a useful research compound. Its molecular formula is C23H17N3O4S2 and its molecular weight is 463.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C23H17N3O4S2

Molecular Weight

463.5 g/mol

IUPAC Name

1-(benzenesulfonyl)-3-[1-(benzenesulfonyl)imidazol-2-yl]indole

InChI

InChI=1S/C23H17N3O4S2/c27-31(28,18-9-3-1-4-10-18)25-16-15-24-23(25)21-17-26(22-14-8-7-13-20(21)22)32(29,30)19-11-5-2-6-12-19/h1-17H

InChI Key

HVPVLGNZTXOSOD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)N2C=CN=C2C3=CN(C4=CC=CC=C43)S(=O)(=O)C5=CC=CC=C5

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-(1H-imidazol-2-yl)-1-(phenylsulfonyl)-1H-indole (9ya) (20 mmol) in anhydrous THF (300 mL) at 0° C. was added sodium hydride (60% dispersion in mineral oil, 1.2 equiv, 24 mmol) and stirred for 20 min. Benzenesulfonyl chloride (1.2 equiv, 24 mmol) was added and the reaction mixture was stirred overnight. After dilution by 200 mL of saturated NaHCO3 solution (aqueous), the reaction mixture was extracted by ethyl acetate (600 mL). The organic layer was dried over magnesium sulfate and concentrated. The residue was purified by flash column chromatography (hexane:ethyl acetate 5:1) to give a white solid. Yield: 40%. 1H NMR (CDCl3, 300 MHz) δ 8.02-8.08 (m, 4H), 7.72 (d, J=1.5 Hz, 1H), 7.35-7.60 (m, 8H), 7.23 (d, J=1.5 Hz, 1H), 7.10-7.16 (m, 3H). MS (ESI) calcd for C23H17N3O4S2 463.1. found 486.0 [M+Na]+.
Quantity
20 mmol
Type
reactant
Reaction Step One
Quantity
24 mmol
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
24 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
C23H17N3O4S2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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